Cas no 862667-72-9 (2-chloro-3-(methoxymethoxy)pyridine)

2-chloro-3-(methoxymethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-chloro-3-(methoxymethoxy)-
- 2-chloro-3-(MethoxyMethoxy)pyridine
- SY333765
- D81386
- AKOS014700768
- 862667-72-9
- 2-chloro-3-methoxymethoxypyridine
- KXLDXKULFBUWIT-UHFFFAOYSA-N
- MFCD21195353
- 2-Chloro-3-methoxymethoxy-pyridine
- DA-02062
- CS-0162892
- SCHEMBL761705
- BS-52685
- 2-chloro-3-(methoxymethoxy)pyridine
-
- MDL: MFCD21195353
- Inchi: InChI=1S/C7H8ClNO2/c1-10-5-11-6-3-2-4-9-7(6)8/h2-4H,5H2,1H3
- InChI Key: KXLDXKULFBUWIT-UHFFFAOYSA-N
- SMILES: COCOC1=C(N=CC=C1)Cl
Computed Properties
- Exact Mass: 173.024
- Monoisotopic Mass: 173.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4A^2
- XLogP3: 1.7
2-chloro-3-(methoxymethoxy)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1103787-5g |
2-chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 5g |
$380 | 2024-07-24 | |
abcr | AB563800-5 g |
2-Chloro-3-(methoxymethoxy)pyridine; . |
862667-72-9 | 5g |
€571.50 | 2022-11-28 | ||
AN HUI ZE SHENG Technology Co., Ltd. | JX001461-100mg |
862667-72-9 | 95% | 100mg |
¥142.00 | 2022-12-01 | ||
SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y69168-250mg |
2-chloro-3-(MethoxyMethoxy)pyridine |
862667-72-9 | 95% | 250mg |
¥450.00 | 2022-12-02 | |
SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y69168-5g |
2-chloro-3-(MethoxyMethoxy)pyridine |
862667-72-9 | 95% | 5g |
¥3300.00 | 2022-12-02 | |
Ambeed | A1206138-5g |
2-Chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 5g |
$269.0 | 2024-04-17 | |
Apollo Scientific | OR71065-500mg |
2-Chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 500mg |
£76.00 | 2023-09-02 | |
Apollo Scientific | OR71065-1g |
2-Chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 1g |
£111.00 | 2025-02-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GC915-1g |
2-chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 1g |
857.0CNY | 2021-07-17 | |
eNovation Chemicals LLC | Y1103787-5g |
2-chloro-3-(methoxymethoxy)pyridine |
862667-72-9 | 95% | 5g |
$300 | 2025-02-25 |
2-chloro-3-(methoxymethoxy)pyridine Related Literature
-
Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
-
Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
-
Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
-
Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
-
Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
Additional information on 2-chloro-3-(methoxymethoxy)pyridine
2-Chloro-3-(methoxymethoxy)pyridine: A Versatile Intermediate in Pharmaceutical and Agrochemical Synthesis
2-Chloro-3-(methoxymethoxy)pyridine (CAS No. 862667-72-9) is a valuable intermediate in the synthesis of various pharmaceutical and agrochemical compounds. This compound, characterized by its unique structure, has gained significant attention in recent years due to its versatile reactivity and potential applications in the development of novel drugs and pesticides.
The molecular structure of 2-chloro-3-(methoxymethoxy)pyridine consists of a pyridine ring substituted with a chlorine atom at the 2-position and a methoxymethoxy group at the 3-position. The presence of these functional groups imparts unique chemical properties that make it an attractive starting material for a wide range of synthetic transformations. The methoxymethoxy group, in particular, serves as a protective group for the hydroxyl functionality, which can be selectively deprotected under mild conditions to yield the corresponding alcohol.
Recent studies have highlighted the importance of 2-chloro-3-(methoxymethoxy)pyridine in the synthesis of biologically active molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer pathways. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, underscoring the potential therapeutic applications of compounds derived from 2-chloro-3-(methoxymethoxy)pyridine.
In addition to its role in pharmaceutical research, 2-chloro-3-(methoxymethoxy)pyridine has also found applications in agrochemical synthesis. A recent publication in Pesticide Biochemistry and Physiology described the use of this compound as an intermediate in the synthesis of novel herbicides with improved efficacy and reduced environmental impact. The researchers noted that the chlorinated pyridine scaffold provided enhanced stability and selectivity, making it an ideal choice for developing next-generation agricultural chemicals.
The synthetic accessibility of 2-chloro-3-(methoxymethoxy)pyridine has been well-documented in the literature. One common synthetic route involves the methylation of 3-hydroxypyridine followed by chlorination at the 2-position. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the direct methylation and chlorination of 3-hydroxypyridine using appropriate reagents under controlled conditions.
The physical properties of 2-chloro-3-(methoxymethoxy)pyridine, such as its boiling point, melting point, and solubility, have been extensively characterized. These properties are crucial for optimizing its use in various synthetic processes and ensuring its stability during storage and transportation. For example, its solubility in common organic solvents like dichloromethane and ethanol makes it easy to handle and manipulate in laboratory settings.
Safety considerations are also important when working with 2-chloro-3-(methoxymethoxy)pyridine. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.
In conclusion, 2-chloro-3-(methoxymethoxy)pyridine (CAS No. 862667-72-9) is a highly versatile intermediate with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists working on the development of new drugs and pesticides. As research continues to uncover new applications for this compound, its importance is likely to grow even further in the coming years.
862667-72-9 (2-chloro-3-(methoxymethoxy)pyridine) Related Products
- 2229199-51-1(4-(2-methyloxolan-3-yl)-1,3-oxazolidin-2-one)
- 2249321-27-3(N-(4-Amino-3,5-dichlorophenyl)-4-[(prop-2-enoylamino)methyl]benzamide)
- 2171875-10-6(6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine)
- 2098078-97-6(2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 77375-77-0(2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)
- 313233-36-2(N-(6-chloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide)
- 158581-29-4(2,4-Dibromo-6-(tert-butyl-NNO-azoxy)phenylamine)
- 2111206-66-5(methyl 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propanoate)
- 1038280-79-3(1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)
